![molecular formula C17H22ClN5O B1402385 4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride CAS No. 1361113-68-9](/img/structure/B1402385.png)
4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride
Overview
Description
4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride, also known as 4-(2-dimethylamino-4-pyrrolidinyl)pyrimidin-5-ylamine hydrochloride, is a synthetic compound that has a wide range of applications in scientific research. It is an organic compound with a molecular formula of C13H18N4O•HCl and a molecular weight of 272.75 g/mol. This compound is commonly used as a reagent or intermediate in the synthesis of other compounds or as an analytical tool in scientific research.
Scientific Research Applications
Synthesis and Structural Studies
Synthesis of New Cytotoxic Heterocyclic Compounds : Researchers have synthesized new heterocyclic compounds including pyridine, pyrimidine, pyrazole, and isoxazole derivatives with 4-(dimethylamino)phenyl substituents. These compounds, such as 4-(1,1′-Biphenyl-4-yl)-6-[4-(dimethylamino)phenyl]-5,6-dihydropyrimidine-2(1H)-thione, have shown promising cytotoxic activity against HePG-2 and MCF-7 cell lines, indicating their potential in cancer research (Mansour et al., 2020).
Nonaqueous Capillary Electrophoresis for Quality Control : The compound has been studied in the context of nonaqueous capillary electrophoretic separation for quality control purposes. This method, applied to imatinib mesylate and related substances, shows the compound's relevance in analytical chemistry and pharmaceutical quality control (Ye et al., 2012).
Biological and Pharmacological Research
Antimicrobial and Antitubercular Activities : A series of analogues of the compound have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains, as well as in vitro antituberculosis activity. This research highlights its potential in developing new antibacterial and antituberculosis drugs (Chandrashekaraiah et al., 2014).
Synthesis of Anti-inflammatory Nonsteroidal Drugs : Compounds derived from 2-aminothiazole and 2-amino-2-thiazoline, coupled with 3- or 4-(N,N-dimethylamino)benzoic acid, have shown anti-inflammatory activity. This research contributes to the development of new nonsteroidal anti-inflammatory drugs (Lynch et al., 2006).
Chemical Reactions and Mechanisms
Structurally Diverse Library Generation : The compound has been used to generate a structurally diverse library of compounds through alkylation and ring closure reactions. This demonstrates its versatility as a building block in organic synthesis (Roman, 2013).
Synthesis of Polycyclic N-Heterocyclic Compounds : The compound has been utilized in the synthesis of various polycyclic N-heterocyclic compounds, indicating its importance in the field of heterocyclic chemistry (Okuda et al., 2012).
Properties
IUPAC Name |
4-[2-(dimethylamino)-4-pyrrolidin-3-ylpyrimidin-5-yl]benzamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O.ClH/c1-22(2)17-20-10-14(15(21-17)13-7-8-19-9-13)11-3-5-12(6-4-11)16(18)23;/h3-6,10,13,19H,7-9H2,1-2H3,(H2,18,23);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDLUAUNYWQOEPC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C(C(=N1)C2CCNC2)C3=CC=C(C=C3)C(=O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClN5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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